Cas no 61033-86-1 (4-(4,5-Dihydro-1H-imidazol-2-yl)aniline hydrochloride)

• Product Name: 4-(4,5-Dihydro-1H-imidazol-2-yl)aniline hydrochloride
• CAS No: 61033-86-1
• MF: C₉H₁₂ClN₃
• MW: 197.664680480957
• MDL: MFCD00463827
• CID: 493942
• PubChem ID: 44783787
• Update Time: 2025-06-08

4-(4,5-Dihydro-1H-imidazol-2-yl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(4,5-dihydro-1H-imidazol-2-yl)-, monohydrochloride
• 4-(4,5-Dihydro-1H-imidazol-2-yl)aniline hydrochloride
• NSC56414
• AK689152
• 4-(4,5-Dihydro-1H-imidazol-2-yl)aniline--hydrogen chloride (1/1)
• DTXSID40660662
• AKOS037652393
• DS-20221
• 4-(4,5-DIHYDRO-1H-IMIDAZOL-2-YL)ANILINE HCL
• NSC-56414
• 4-(4,5-dihydro-1H-imidazol-2-yl)aniline;hydrochloride
• 61033-86-1
• 6621-98-3
• C75851
• CS-0186867
• MFCD00463827
• 4-(4,5-Dihydro-1H-imidazol-2-yl)anilinehydrochloride
• 4-(4,5-Dihydro-1H-imidazol-2-yl)benzenamine Hydrochloride; 2-(4-Aminophenyl)-4,5-dihydro-1H-imidazole Hydrochloride;

• MDL： MFCD00463827
• Inchi： 1S/C9H11N3.ClH/c10-8-3-1-7(2-4-8)9-11-5-6-12-9;/h1-4H,5-6,10H2,(H,11,12);1H
• InChI Key： SHDZIGFWOKNAKD-UHFFFAOYSA-N
• SMILES： Cl.N1C(C2C=CC(=CC=2)N)=NCC1

Computed Properties

• Exact Mass: 197.0719751g/mol
• Monoisotopic Mass: 197.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-(4,5-Dihydro-1H-imidazol-2-yl)aniline hydrochloride

Introduction to 4-(4,5-Dihydro-1H-imidazol-2-yl)aniline hydrochloride (CAS No: 61033-86-1)

4-(4,5-Dihydro-1H-imidazol-2-yl)aniline hydrochloride, a compound with the CAS number 61033-86-1, is a significant chemical entity in the field of pharmaceutical research and development. This compound belongs to the class of imidazole derivatives and has garnered considerable attention due to its potential applications in medicinal chemistry. The structural uniqueness of this molecule, characterized by a fused imidazole ring and an aniline moiety, makes it a versatile scaffold for designing novel therapeutic agents.

The hydrochloride salt form of 4-(4,5-Dihydro-1H-imidazol-2-yl)aniline enhances its solubility and stability, making it more suitable for various biochemical and pharmacological studies. In recent years, there has been a growing interest in exploring the pharmacological properties of imidazole derivatives, particularly those that exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and infectious diseases.

Recent research has highlighted the role of 4-(4,5-Dihydro-1H-imidazol-2-yl)aniline hydrochloride in the development of novel antimicrobial agents. Studies have demonstrated that this compound can interact with bacterial enzymes, disrupting essential metabolic pathways that are crucial for bacterial survival. The imidazole ring in the molecule is particularly important as it serves as a hydrogen bond acceptor, facilitating stable interactions with biological targets.

Moreover, the aniline group in the structure contributes to the compound's ability to cross cell membranes, enhancing its bioavailability. This property is critical for developing drugs that need to reach intracellular targets effectively. The hydrochloride salt form further improves the compound's pharmacokinetic profile by increasing its water solubility, which is essential for oral and intravenous administration.

In vitro studies have shown that 4-(4,5-Dihydro-1H-imidazol-2-yl)aniline hydrochloride exhibits significant inhibitory activity against various bacterial strains. This includes both Gram-positive and Gram-negative bacteria, making it a promising candidate for treating multidrug-resistant infections. The mechanism of action involves the inhibition of key bacterial enzymes such as dihydrofolate reductase (DHFR), which is essential for DNA synthesis and repair in bacteria.

The compound's potential as an antimicrobial agent is further supported by its ability to exhibit synergistic effects when combined with other antibiotics. This property could reduce the development of antibiotic resistance, a major concern in modern medicine. Additionally, the structural flexibility of 4-(4,5-Dihydro-1H-imidazol-2-yl)aniline hydrochloride allows for modifications that can enhance its binding affinity to specific bacterial targets.

Exploring the therapeutic potential of 4-(4,5-Dihydro-1H-imidazol-2-yl)aniline hydrochloride extends beyond antimicrobial applications. Research has also indicated its potential role in anti-inflammatory therapies. The imidazole ring has been shown to modulate inflammatory pathways by interacting with nuclear factor kappa B (NFκB), a key transcription factor involved in inflammation. By inhibiting NFκB activation, this compound can reduce pro-inflammatory cytokine production, thereby alleviating inflammatory responses.

Furthermore, studies have suggested that 4-(4,5-Dihydro-1H-imidazol-2-yl)aniline hydrochloride may have neuroprotective properties. The compound's ability to cross the blood-brain barrier makes it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary research indicates that it can protect neurons from oxidative stress by scavenging reactive oxygen species (ROS), thereby reducing neuronal damage.

The synthesis of 4-(4,5-Dihydro-1H-imidazol-2-yl)aniline hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are commonly employed to construct the complex molecular framework of this compound. The synthesis process also emphasizes green chemistry principles to minimize waste and improve environmental sustainability.

The analytical characterization of 4-(4,5-Dihydro-1H-imidazol-2-yl)aniline hydrochloride is crucial for ensuring its quality and efficacy. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm its molecular structure and purity. These analytical methods provide detailed information about the compound's chemical properties, which is essential for understanding its behavior in biological systems.

The pharmacokinetic properties of 4-(4,5-Dihydro-1H-imidazol-2-yl)aniline hydrochloride have been extensively studied to optimize its therapeutic use. Research has focused on determining its absorption, distribution, metabolism, excretion (ADME) profiles in various animal models. These studies have provided valuable insights into how the compound behaves within different biological systems, aiding in the development of dosage regimens that maximize efficacy while minimizing side effects.

In conclusion, 4-(4,5-Dihydro-1H-imidazol-2-yl)aniline hydrochloride (CAS No: 61033-86-1) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an effective scaffold for designing novel therapeutic agents with applications ranging from antimicrobial treatments to anti-inflammatory and neuroprotective therapies. Continued research into this compound will likely uncover even more diverse applications, further solidifying its importance in medicinal chemistry.